1-(4-(4-Methoxyphenyl)piperazin-1-yl)-3-(2-nitrophenoxy)propan-2-ol hydrochloride
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Description
1-(4-(4-Methoxyphenyl)piperazin-1-yl)-3-(2-nitrophenoxy)propan-2-ol hydrochloride is a useful research compound. Its molecular formula is C20H26ClN3O5 and its molecular weight is 423.89. The purity is usually 95%.
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Scientific Research Applications
Synthesis and Characterization
Research efforts have focused on the synthesis of this compound and its derivatives due to their potential biological activities. For instance, the compound and its derivatives have been synthesized and characterized through methods such as IR, ^1HNMR, and MS, indicating a rigorous approach to ascertain their structure and purity. These efforts lay the foundation for further pharmacological investigations (Wang Xiao-shan, 2011).
Pharmacological Potential
The pharmacological exploration of 1-(4-(4-Methoxyphenyl)piperazin-1-yl)-3-(2-nitrophenoxy)propan-2-ol hydrochloride and similar compounds has revealed promising applications. Some derivatives have been studied for their alpha-adrenoceptors affinity and alpha 1-adrenoceptor antagonistic properties, showing potential in modulating cardiovascular functions. Such studies are crucial for understanding the therapeutic potential of these compounds in treating conditions related to alpha-adrenoceptors (H. Marona et al., 2011).
Moreover, derivatives have been synthesized with the aim of finding new classes of antidepressant drugs, demonstrating dual activity at 5-HT1A serotonin receptors and serotonin transporter. This suggests a potential application in the development of antidepressant medications with novel mechanisms of action (J. Martínez et al., 2001).
Anticancer and Antimalarial Activities
Further investigations have extended to evaluating the anticancer and antimalarial activities of these compounds. For instance, certain derivatives have shown activity against Plasmodium falciparum, the parasite responsible for malaria, highlighting their potential as antimalarial agents. This opens up avenues for developing new treatments for malaria, a significant global health challenge (A. Mendoza et al., 2011).
Properties
IUPAC Name |
1-[4-(4-methoxyphenyl)piperazin-1-yl]-3-(2-nitrophenoxy)propan-2-ol;hydrochloride |
Source
|
---|---|---|
Details | Computed by LexiChem 2.6.6 (PubChem release 2019.06.18) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
InChI |
InChI=1S/C20H25N3O5.ClH/c1-27-18-8-6-16(7-9-18)22-12-10-21(11-13-22)14-17(24)15-28-20-5-3-2-4-19(20)23(25)26;/h2-9,17,24H,10-15H2,1H3;1H |
Source
|
Details | Computed by InChI 1.0.5 (PubChem release 2019.06.18) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
InChI Key |
BQPBMWDDDJIIEP-UHFFFAOYSA-N |
Source
|
Details | Computed by InChI 1.0.5 (PubChem release 2019.06.18) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Canonical SMILES |
COC1=CC=C(C=C1)N2CCN(CC2)CC(COC3=CC=CC=C3[N+](=O)[O-])O.Cl |
Source
|
Details | Computed by OEChem 2.1.5 (PubChem release 2019.06.18) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Molecular Formula |
C20H26ClN3O5 |
Source
|
Details | Computed by PubChem 2.1 (PubChem release 2019.06.18) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Molecular Weight |
423.9 g/mol |
Source
|
Details | Computed by PubChem 2.1 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Disclaimer and Information on In-Vitro Research Products
Please be aware that all articles and product information presented on BenchChem are intended solely for informational purposes. The products available for purchase on BenchChem are specifically designed for in-vitro studies, which are conducted outside of living organisms. In-vitro studies, derived from the Latin term "in glass," involve experiments performed in controlled laboratory settings using cells or tissues. It is important to note that these products are not categorized as medicines or drugs, and they have not received approval from the FDA for the prevention, treatment, or cure of any medical condition, ailment, or disease. We must emphasize that any form of bodily introduction of these products into humans or animals is strictly prohibited by law. It is essential to adhere to these guidelines to ensure compliance with legal and ethical standards in research and experimentation.